Cas no 2098022-87-6 (3-Fluoro-3-[(4-methylphenyl)methyl]azetidine hydrochloride)

• Product Name: 3-Fluoro-3-[(4-methylphenyl)methyl]azetidine hydrochloride
• CAS No: 2098022-87-6
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5725692
• PubChem ID: 122239746
• Update Time: 2025-05-20

3-Fluoro-3-[(4-methylphenyl)methyl]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098022-87-6
• F2147-5753
• 3-fluoro-3-[(4-methylphenyl)methyl]azetidine;hydrochloride
• AKOS040812924
• 3-fluoro-3-[(4-methylphenyl)methyl]azetidine hydrochloride
• 3-Fluoro-3-[(4-methylphenyl)methyl]azetidine hydrochloride

• Inchi： 1S/C11H14FN.ClH/c1-9-2-4-10(5-3-9)6-11(12)7-13-8-11;/h2-5,13H,6-8H2,1H3;1H
• InChI Key： IRZVMFJTNIICRZ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC2C=CC(C)=CC=2)CNC1

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-Fluoro-3-[(4-methylphenyl)methyl]azetidine hydrochloride

3-Fluoro-3-[(4-methylphenyl)methyl]azetidine hydrochloride (CAS No. 2098022-87-6)

3-Fluoro-3-[(4-methylphenyl)methyl]azetidine hydrochloride is a structurally unique compound with significant potential in the fields of pharmacology and organic synthesis. This compound, identified by the CAS registry number 2098022-87-6, belongs to the class of azetidines, which are four-membered ring heterocycles containing one nitrogen atom. The presence of a fluorine atom at the 3-position and a (4-methylphenyl)methyl substituent further enhances its chemical complexity and functional versatility.

The synthesis of 3-fluoro-3-(4-methylbenzyl)azetidine hydrochloride involves a series of carefully designed organic reactions, including nucleophilic substitutions, eliminations, and ring-closing processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable for medicinal chemistry applications. The compound's structure is particularly interesting due to its rigid azetidine ring system, which can impose specific stereochemical constraints on molecular interactions.

From a pharmacological perspective, 3-fluoro-3-(4-methylbenzyl)azetidine hydrochloride has been studied for its potential as a lead compound in drug discovery. Its ability to modulate various biological targets, such as ion channels and enzyme activities, has been explored in recent research studies. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its role as a potent inhibitor of certain kinase enzymes, suggesting its potential in the treatment of cancer and inflammatory diseases.

The compound's fluorine atom plays a crucial role in its pharmacokinetic profile, influencing both lipophilicity and metabolic stability. Fluorine substitution is known to enhance drug-like properties by improving bioavailability and reducing susceptibility to hepatic metabolism. This makes 3-fluoro-3-(4-methylbenzyl)azetidine hydrochloride an attractive candidate for further preclinical development.

In terms of applications, 3-fluoro-3-(4-methylbenzyl)azetidine hydrochloride has been utilized as a building block in the construction of more complex molecules with therapeutic potential. Its azetidine core serves as a rigid scaffold that can be functionalized with various substituents to target specific biological pathways. Recent research has also explored its use in peptide mimetics and small molecule inhibitors, underscoring its versatility in drug design.

From an analytical standpoint, the characterization of 3-fluoro-3-(4-methylbenzyl)azetidine hydrochloride has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular conformation and stability under different conditions. Additionally, computational chemistry approaches have been employed to predict its binding affinities to various protein targets, further aiding in its optimization for therapeutic applications.

In conclusion, 3-fluoro-3-(4-methylbenzyl)azetidine hydrochloride (CAS No. 2098022-87-6) represents a promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structure, combined with favorable pharmacokinetic properties, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery.